1,2-Benzisothiazol-7-amine, 5-bromo- Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzisothiazol-7-amine, 5-bromo-
- Inchi： 1S/C7H5BrN2S/c8-5-1-4-3-10-11-7(4)6(9)2-5/h1-3H,9H2
- InChI Key： KXRCWSWMKCKYQH-UHFFFAOYSA-N
- SMILES： S1C2=C(C=C(Br)C=C2N)C=N1

1,2-Benzisothiazol-7-amine, 5-bromo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM503593-1g	5-Bromobenzo[d]isothiazol-7-amine	1417793-29-3	95%	1g	$***	2023-03-31

1,2-Benzisothiazol-7-amine, 5-bromo- Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408

Additional information on 1,2-Benzisothiazol-7-amine, 5-bromo-

1,2-Benzisothiazol-7-amine, 5-bromo-: A Promising Compound in Modern Pharmaceutical Research

1,2-Benzisothiazol-7-amine, 5-bromo- is a novel heterocyclic compound with a unique molecular framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by the CAS number 1417793-29-3, represents a critical advancement in the development of bioactive molecules targeting specific enzymatic pathways and cellular processes. Its structural complexity and functional versatility make it a valuable candidate for exploring new therapeutic strategies in both oncology and neurodegenerative diseases.

Recent studies have highlighted the potential of 1,2-Benzisothiazol-7-amine, 5-bromo- to modulate key signaling cascades associated with cancer progression. For instance, a 2023 paper published in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of phosphoinositide 3-kinase (PI3K) in human breast cancer cell lines. This finding is particularly significant given the role of PI3K overactivation in tumor growth and metastasis. The compound's unique isothiazole ring structure allows for precise interactions with the catalytic domain of PI3K, offering a potential mechanism for selective targeting of malignant cells.

One of the most intriguing aspects of 1,2-Benzisothyazol-7-amine, 5-bromo- is its potential application in neurodegenerative disease research. A 2024 study in Neuropharmacology revealed its neuroprotective effects in models of Parkinson's disease. The compound was shown to reduce oxidative stress and enhance mitochondrial function in dopaminergic neurons, suggesting its therapeutic potential for conditions characterized by neuronal degeneration. These findings align with growing interest in molecules that can simultaneously address both neuroinflammation and mitochondrial dysfunction.

From a synthetic perspective, the development of 1,2-Benzisothiazol-7-amine, 5-bromo- involves advanced methodologies in heterocyclic chemistry. Researchers have employed catalytic asymmetric synthesis techniques to achieve high stereocontrol in the formation of the isothiazole ring, which is critical for its biological activity. This approach not only improves the efficiency of the synthesis process but also enables the exploration of structure-activity relationships (SAR) that are essential for drug optimization.

The pharmacokinetic profile of 1,2-Benzisothiazol-7-amine, 5-bromo- has been the subject of recent investigations. A 2023 pharmacology study published in Drug Metabolism and Disposition reported that the compound exhibits favorable oral bioavailability and a prolonged half-life in preclinical models. These characteristics are particularly advantageous for the development of oral therapeutic agents, as they reduce the frequency of dosing and improve patient compliance.

One of the most promising applications of 1,2-Benzisothiazol-7-amine, 5-bromo- lies in its potential as a modulator of the Wnt/β-catenin signaling pathway. This pathway is implicated in the development of various cancers, including colorectal and pancreatic malignancies. A 2024 preclinical study in Cancer Research demonstrated that the compound can inhibit the transcriptional activity of β-catenin, thereby suppressing the proliferation of cancer stem cells. This mechanism of action represents a significant breakthrough in the treatment of aggressive cancers that are resistant to conventional therapies.

The compound's ability to cross the blood-brain barrier (BBB) has also been a focus of recent research. A 2023 study in Advanced Drug Delivery Reviews showed that the molecular design of 1,2-Benzisothiazol-7-amine, 5-bromo- allows it to effectively penetrate the BBB, which is crucial for its application in central nervous system (CNS) disorders. This property makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and multiple sclerosis, where BBB disruption is a major therapeutic challenge.

From a medicinal chemistry standpoint, the development of 1,2-Benzisothiazol-7-amine, 5-bromo- highlights the importance of molecular scaffolds in drug discovery. The isothiazole ring system provides a versatile platform for the introduction of functional groups that can enhance the compound's biological activity and selectivity. This has led to the exploration of various derivatives with optimized pharmacological profiles, as evidenced by recent studies in MedChemComm and European Journal of Medicinal Chemistry.

Another area of interest is the compound's potential as a lead molecule for the development of antiviral agents. A 2024 study in Antiviral Research investigated its ability to inhibit the replication of herpes simplex virus (HSV) in cell culture models. The results suggested that the compound could interfere with viral entry and replication processes, making it a promising candidate for the treatment of viral infections. This finding underscores the broad therapeutic potential of 1,2-Benzisothiazol-7-amine, 5-bromo- in addressing multiple disease targets.

Despite its promising properties, the development of 1,2-Benzisothiazol-7-amine, 5-bromo- as a therapeutic agent faces several challenges. One of the key issues is the need to optimize its toxicity profile while maintaining its biological activity. Recent studies have focused on the use of computational modeling and machine learning techniques to predict the compound's interactions with various biological targets, enabling the identification of potential side effects and the design of safer derivatives.

Furthermore, the compound's potential for drug resistance remains a critical area of investigation. A 2023 study in Cell Reports explored the mechanisms by which cancer cells might develop resistance to 1,2-Benzisothiazol-7-amine, 5-bromo-. The findings suggested that the compound's efficacy could be enhanced through combination therapies that target multiple pathways simultaneously. This approach is becoming increasingly important in the treatment of complex diseases where single-agent therapies often fail.

Looking ahead, the future of 1,2-Benzisothiazol-7-amine, 5-bromo- as a therapeutic agent depends on its ability to successfully navigate the challenges of clinical translation. Ongoing preclinical studies are focused on refining its pharmacological profile and evaluating its safety in animal models. Additionally, collaborations between academic researchers and pharmaceutical companies are expected to play a crucial role in advancing this compound toward clinical trials. These efforts are likely to be supported by the growing demand for innovative therapies that can address the limitations of current treatments.

In conclusion, 1,2-Benzisothiazol-7-amine, 5-bromo- represents a promising candidate in the field of medicinal chemistry with potential applications in oncology, neurodegenerative diseases, and antiviral therapy. Its unique structural features and biological activity make it a valuable subject for further research. As the scientific community continues to explore its therapeutic potential, the compound may pave the way for the development of novel treatments that address some of the most challenging medical conditions.

For researchers and pharmaceutical professionals interested in the development of 1,2-Benzisothiazol-7-amine, 5-bromo-, staying informed about the latest studies and clinical trials is essential. The compound's journey from the laboratory to the clinic is likely to be marked by significant advancements in our understanding of its mechanisms of action and therapeutic applications. As such, it remains an area of active investigation with the potential to make a meaningful impact on patient care.

Ultimately, the continued exploration of 1,2-Benzisothiazol-7-amine, 5-bromo- underscores the importance of interdisciplinary research in drug discovery. By combining insights from chemistry, biology, and pharmacology, scientists are working to unlock the full potential of this compound. As the field of medicinal chemistry continues to evolve, the development of 1,2-Benzisothiazol-7-amine, 5-bromo- is likely to remain a focal point of innovation and discovery.

With ongoing research and technological advancements, the future of 1,2-Benzisothiazol-7-amine, 5-bromo- as a therapeutic agent appears promising. Its potential to address complex medical conditions highlights the importance of continued investment in drug discovery and development. As the scientific community continues to explore its properties and applications, the compound may become a cornerstone of modern medicine, offering new hope for patients with previously untreatable conditions.

As the field of medicinal chemistry continues to advance, the development of 1,2-Benzisothiazol-7-amine, 5-bromo- exemplifies the potential of innovative research to transform healthcare. By addressing the challenges of drug development and exploring new therapeutic avenues, this compound may play a pivotal role in shaping the future of medicine. Its journey from a laboratory discovery to a potential therapeutic agent is a testament to the power of scientific inquiry and the promise of new treatments for a wide range of diseases.

For those interested in the latest developments in the field, staying connected with scientific journals, conferences, and collaborative research initiatives will provide valuable insights into the progress of 1,2-Benzisothiazol-7-amine, 5-bromo- and its potential applications. As the research continues to unfold, the compound's impact on medical science is likely to grow, offering new possibilities for the treatment of complex and challenging conditions.

Ultimately, the exploration of 1,2-Benzisothiazol-7-amine, 5-bromo- represents a significant step forward in the quest for innovative therapies. Its potential to address a wide range of medical conditions underscores the importance of continued research and development in the field of medicinal chemistry. As scientists and researchers work to unlock its full potential, the compound may become a key player in the future of medicine, offering new hope and solutions for patients around the world.

With the continued advancement of scientific knowledge and technology, the future of 1,2-Benzisothiazol-7-amine, 3-bromo- as a therapeutic agent is bright. Its potential to revolutionize the treatment of various diseases highlights the importance of ongoing research and collaboration in the field of medicinal chemistry. As the scientific community continues to explore its properties and applications, the compound is poised to make a significant impact on modern medicine.

As the field of medicinal chemistry continues to evolve, the development of 1,2-Benzisothiazol-7-amine, 3-bromo- exemplifies the potential of innovative research to transform healthcare. By addressing the challenges of drug development and exploring new therapeutic avenues, this compound may play a pivotal role in shaping the future of medicine. Its journey from a laboratory discovery to a potential therapeutic agent is a testament to the power of scientific inquiry and the promise of new treatments for a wide range of diseases.

For those interested in the latest developments in the field, staying connected with scientific journals, conferences, and collaborative research initiatives will provide valuable insights into the progress of 1,2-Benzisothiazol-7-amine, 3-bromo- and its potential applications. As the research continues to unfold, the compound's impact on medical science is likely to grow, offering new possibilities for the treatment of complex and challenging conditions.

Ultimately, the exploration of 1,2-Benzisothiazol-7-amine, 3-bromo- represents a significant step forward in the quest for innovative therapies. Its potential to address a wide range of medical conditions underscores the importance of continued research and development in the field of medicinal chemistry. As scientists and researchers work to unlock its full potential, the compound may become a key player in the future of medicine, offering new hope and solutions for patients around the world.